Cas no 1427084-20-5 (4-Cyano-3,5-difluorobenzoic acid)

4-Cyano-3,5-difluorobenzoic acid structure

1427084-20-5 structure

Product Name:4-Cyano-3,5-difluorobenzoic acid

CAS No:1427084-20-5

MF:C₈H₃F₂NO₂

MW:183.111728906631

MDL:MFCD24038828

CID:4598819

PubChem ID:117279297

Update Time:2024-03-01

4-Cyano-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3,5-difluorobenzoic acid
- CHC08420
- Z2235790763
- MDL： MFCD24038828
- Inchi： 1S/C8H3F2NO2/c9-6-1-4(8(12)13)2-7(10)5(6)3-11/h1-2H,(H,12,13)
- InChI Key： ANKDONHOKXFXPO-UHFFFAOYSA-N
- SMILES： FC1C(C#N)=C(C=C(C(=O)O)C=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 248
XLogP3: 1.4
Topological Polar Surface Area: 61.1

4-Cyano-3,5-difluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B421468-5mg	4-cyano-3,5-difluorobenzoic acid	1427084-20-5		5mg	$ 70.00	2022-06-07
TRC	B421468-10mg	4-cyano-3,5-difluorobenzoic acid	1427084-20-5		10mg	$ 95.00	2022-06-07
TRC	B421468-50mg	4-cyano-3,5-difluorobenzoic acid	1427084-20-5		50mg	$ 365.00	2022-06-07
Enamine	EN300-226383-0.05g	4-cyano-3,5-difluorobenzoic acid	1427084-20-5	95%	0.05g	$226.0	2024-06-20
Enamine	EN300-226383-0.1g	4-cyano-3,5-difluorobenzoic acid	1427084-20-5	95%	0.1g	$337.0	2024-06-20
Enamine	EN300-226383-0.25g	4-cyano-3,5-difluorobenzoic acid	1427084-20-5	95%	0.25g	$481.0	2024-06-20
Enamine	EN300-226383-0.5g	4-cyano-3,5-difluorobenzoic acid	1427084-20-5	95%	0.5g	$758.0	2024-06-20
Enamine	EN300-226383-1.0g	4-cyano-3,5-difluorobenzoic acid	1427084-20-5	95%	1.0g	$971.0	2024-06-20
Enamine	EN300-226383-2.5g	4-cyano-3,5-difluorobenzoic acid	1427084-20-5	95%	2.5g	$1903.0	2024-06-20
Enamine	EN300-226383-5.0g	4-cyano-3,5-difluorobenzoic acid	1427084-20-5	95%	5.0g	$2816.0	2024-06-20

4-Cyano-3,5-difluorobenzoic acid Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

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